Cas no 2492597-21-2 (Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-)

• Product Name: Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-
• CAS No: 2492597-21-2
• MF: C₁₄H₁₁ClF₃NO
• MW: 301.69145321846
• CID: 5175185
• Update Time: 2025-10-31

Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-

• Inchi： 1S/C14H11ClF3NO/c15-12-7-10(14(16,17)18)4-5-13(12)20-8-9-2-1-3-11(19)6-9/h1-7H,8,19H2
• InChI Key： CBDWQCSPCBXORF-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(COC2=CC=C(C(F)(F)F)C=C2Cl)=C1

Additional information on Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-

Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]- (CAS No. 2492597-21-2)

Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]- (CAS No. 2492597-21-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted benzenamines and is characterized by the presence of a chlorinated and trifluoromethylated phenoxy group attached to a benzenamine backbone. The intricate structure of this compound offers a promising platform for the development of new therapeutic agents.

The chlorinated and trifluoromethylated phenoxy group in Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]- plays a crucial role in modulating its biological properties. Chlorine and trifluoromethyl groups are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic profiles. Additionally, these substituents can influence the binding affinity and selectivity of the compound towards specific biological targets, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the potential of Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]- could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]- has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation, such as the PI3K/AKT and MAPK pathways. These results indicate that Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]- may have therapeutic potential in cancer treatment.

The synthesis of Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]- has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the nucleophilic substitution reaction between a chlorinated phenoxy derivative and a benzenamine precursor. The use of environmentally friendly solvents and catalysts has also been explored to make the synthesis more sustainable and cost-effective. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for further preclinical and clinical studies.

To assess the safety and efficacy of Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-, extensive preclinical studies have been conducted using various in vitro and in vivo models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. Furthermore, pharmacokinetic analyses have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for successful drug development.

Clinical trials are currently underway to evaluate the therapeutic potential of Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]-. Early-phase trials have focused on assessing its safety profile and determining optimal dosing regimens. Preliminary results from these trials have been promising, with no serious adverse events reported. Phase II trials are planned to further investigate its efficacy in specific disease indications such as inflammatory disorders and cancer.

In conclusion, Benzenamine, 3-[[2-chloro-4-(trifluoromethyl)phenoxy]methyl]- (CAS No. 2492597-21-2) represents a promising candidate for the development of new therapeutic agents due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine. As more data from clinical trials become available, it is anticipated that this compound will play a significant role in advancing treatments for various diseases.